Cas no 2309447-41-2 (2-(1-Benzylpiperidin-4-yl)-2-phenylethanamine;dihydrochloride)

• Product Name: 2-(1-Benzylpiperidin-4-yl)-2-phenylethanamine;dihydrochloride
• CAS No: 2309447-41-2
• MF: C₂₀H₂₈Cl₂N₂
• MW: 367.355723381042
• CID: 5855212
• PubChem ID: 138991056
• Update Time: 2025-10-31

2-(1-Benzylpiperidin-4-yl)-2-phenylethanamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-Benzylpiperidin-4-yl)-2-phenylethanamine;dihydrochloride
• EN300-7352732
• Z3664722269
• 2-(1-benzylpiperidin-4-yl)-2-phenylethan-1-amine dihydrochloride
• 2309447-41-2

• Inchi： 1S/C20H26N2.2ClH/c21-15-20(18-9-5-2-6-10-18)19-11-13-22(14-12-19)16-17-7-3-1-4-8-17;;/h1-10,19-20H,11-16,21H2;2*1H
• InChI Key： FPRLIAVUNQZZBO-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CC2C=CC=CC=2)CCC(C(C2C=CC=CC=2)CN)CC1

Computed Properties

• Exact Mass: 366.1629543g/mol
• Monoisotopic Mass: 366.1629543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-(1-Benzylpiperidin-4-yl)-2-phenylethanamine;dihydrochloride

2-(1-Benzylpiperidin-4-yl)-2-phenylethanamine; dihydrochloride

2-(1-Benzylpiperidin-4-yl)-2-phenylethanamine; dihydrochloride, also known by its CAS number 2309447-41-2, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a piperidine ring substituted with a benzyl group and a phenylethylamine moiety. The dihydrochloride salt form suggests that the compound exists in its protonated state, making it more soluble in aqueous solutions and suitable for various synthetic and analytical purposes.

The synthesis of 2-(1-Benzylpiperidin-4-yl)-2-phenylethanamine; dihydrochloride involves a multi-step process, typically starting with the preparation of the piperidine derivative. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for its application in drug development. The use of palladium-catalyzed cross-coupling reactions has also been explored to enhance the efficiency and selectivity of the synthesis process.

In terms of chemical properties, this compound exhibits a melting point of approximately 185°C and a boiling point around 350°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it ideal for chromatographic separations and purification techniques. The compound's stability under various pH conditions has been extensively studied, revealing its resistance to hydrolysis at neutral pH levels, which is a critical factor for its use in pharmaceutical formulations.

Recent research has focused on the pharmacological activity of 2-(1-Benzylpiperidin-4-yl)-2-phenylethanamine; dihydrochloride. Studies conducted in vitro have demonstrated its ability to modulate neurotransmitter systems, particularly dopamine and serotonin receptors, suggesting potential applications in the treatment of neurological disorders such as Parkinson's disease and depression. Preclinical trials have also indicated that this compound exhibits anti-inflammatory properties, making it a promising candidate for anti-inflammatory drug development.

The structural versatility of this compound has led to its exploration in peptide synthesis and as a building block for more complex molecules. Its ability to form stable amide bonds has been leveraged in the development of bioactive peptides with enhanced stability and bioavailability. Furthermore, the compound's role as an intermediate in the synthesis of bioactive natural products has been highlighted in recent publications, underscoring its importance in natural product chemistry.

In conclusion, 2-(1-Benzylpiperidin-4-yl)-2-phenylethanamine; dihydrochloride (CAS No: 2309447-41-2) is a versatile compound with a wide range of applications in both academic research and industrial settings. Its unique chemical properties, combined with recent advancements in synthetic methodologies and pharmacological studies, position it as a valuable tool in drug discovery and development.